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Introduction

CEP-37440 is a potent, orally bioavailable, dual inhibitor of Focal Adhesion Kinase (FAK) and
Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] It functions as an ATP-competitive inhibitor,
demonstrating significant activity in disrupting signal transduction pathways mediated by FAK
and ALK.[4] This disruption ultimately leads to the inhibition of tumor cell growth in cells
overexpressing these kinases.[1][2] Dysregulation and gene rearrangements of ALK, a member
of the insulin receptor superfamily, are associated with various tumors.[1][2] Similarly, FAK, a
cytoplasmic tyrosine kinase and a signal transducer for integrins, is often upregulated and
constitutively activated in many types of cancer, playing a crucial role in cell migration,
proliferation, and survival.[1][2]

These application notes provide detailed protocols for the solubilization and preparation of
CEP-37440 for use in cell culture experiments, along with a summary of its key characteristics.
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Property Value Source
Molecular Formula C30H38CIN7Os3 [2][5]
Molecular Weight 580.1 g/mol [2][5]
Appearance White to yellow solid [5]

100 mg/mL (172.38 mM)
Solubility in DMSO (ultrasonication may be [5]

required)
30 mg/mL [6]
10 mM [7]
2.2 mg/mL (3.79 mM) 8]
(sonication recommended)
Solubility in DMF 12 mg/mL [6]
Solubility in DMSO:PBS (pH

0.3 mg/mL [6]
7.2) (1:2)

ICso (Enzymatic ICso (Cellular
Target Source
Assay) Assay)

FAK 2.3nM 88 nM [9]
ALK 3.5nM 40 nM [9]

Note: ICso values can vary depending on the specific assay conditions and cell lines used.

Experimental Protocols

Preparation of CEP-37440 Stock Solution (10 mM in

DMSO)

Materials:
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o CEP-37440 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

» Vortex mixer

 Ultrasonic bath (optional)

o Calibrated pipettes

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

» Weighing: Accurately weigh the desired amount of CEP-37440 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.8 mg of CEP-37440 (Molecular Weight:
580.1 g/mol ).

» Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the vial
containing the CEP-37440 powder. For a 10 mM stock, if you weighed 5.8 mg, add 1 mL of
DMSO.

e Mixing: Vortex the solution vigorously until the powder is completely dissolved. If dissolution
is slow, gentle warming or brief sonication in an ultrasonic water bath may be necessary to
fully dissolve the compound.[5] Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C
or -80°C. When stored at -20°C, the solution is stable for up to 1 year, and at -80°C, it is
stable for up to 2 years.[5]

Preparation of Working Solutions for Cell Culture

Materials:
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CEP-37440 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:
e Thawing: Thaw a single aliquot of the CEP-37440 stock solution at room temperature.

 Dilution: Prepare working solutions by diluting the stock solution in fresh, pre-warmed cell
culture medium. It is recommended to perform serial dilutions to achieve the desired final
concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Example Dilution for a 1 pM Final Concentration:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 L of
cell culture medium to get a 10 pM solution.

o Add the appropriate volume of this 10 uM solution to your cell culture plates to achieve the
final desired concentration of 1 uM. For example, add 100 pL of the 10 uM solution to 900
pL of medium in a well.

o Application to Cells: Immediately add the freshly prepared working solution to your cell
cultures. Ensure even mixing by gently swirling the plate.

e Controls: Always include a vehicle control (medium with the same final concentration of
DMSO as the drug-treated wells) in your experiments.

Mandatory Visualizations
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Caption: Workflow for CEP-37440 Stock and Working Solution Preparation.
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Caption: CEP-37440 Dual Inhibition of ALK and FAK Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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